Cas no 598298-11-4 (4-chloro-2-(methylsulfonyl)thieno[2,3-d]pyrimidine)
598298-11-4 structure
Product Name:4-chloro-2-(methylsulfonyl)thieno[2,3-d]pyrimidine
CAS No:598298-11-4
MF:C7H5ClN2O2S2
MW:248.709797620773
MDL:MFCD17014891
CID:1114677
PubChem ID:21988354
Update Time:2025-04-20
4-chloro-2-(methylsulfonyl)thieno[2,3-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2-(methylsulfonyl)thieno[2,3-d]pyrimidine
- 4-chloro-2-(methanesulfonyl)thieno[2,3-d]pyrimidine
- 4-chloro-2-methanesulfonyl-thieno[2,3-d]pyrimidine
- CTK8D4120
- I14-13024
- KB-241198
- PubChem20796
- DB-072704
- CS-0529479
- SRQKJMWBLDCZDR-UHFFFAOYSA-N
- A857624
- DTXSID80621237
- AKOS015902202
- 4-chloro-2-methylsulfonylthieno[2,3-d]pyrimidine
- 4-Chloro-2-methanesulfonyl-thieno[2,3-d]primidine
- SCHEMBL3233311
- 4-CHLORO-2-METHANESULFONYLTHIENO[2,3-D]PYRIMIDINE
- 598298-11-4
-
- MDL: MFCD17014891
- Inchi: 1S/C7H5ClN2O2S2/c1-14(11,12)7-9-5(8)4-2-3-13-6(4)10-7/h2-3H,1H3
- InChI Key: SRQKJMWBLDCZDR-UHFFFAOYSA-N
- SMILES: ClC1=C2C=CSC2=NC(=N1)S(C)(=O)=O
Computed Properties
- Exact Mass: 247.9480974g/mol
- Monoisotopic Mass: 247.9480974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 96.5Ų
Experimental Properties
- Density: 1.623
4-chloro-2-(methylsulfonyl)thieno[2,3-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | K04650-1g |
4-chloro-2-(methylsulfonyl)thieno[2,3-d]pyrimidine |
598298-11-4 | 95% | 1g |
$590 | 2024-05-23 | |
| eNovation Chemicals LLC | K04650-5g |
4-chloro-2-(methylsulfonyl)thieno[2,3-d]pyrimidine |
598298-11-4 | 95% | 5g |
$2250 | 2024-05-23 | |
| eNovation Chemicals LLC | K04650-1g |
4-chloro-2-(methylsulfonyl)thieno[2,3-d]pyrimidine |
598298-11-4 | 95% | 1g |
$590 | 2025-02-21 | |
| eNovation Chemicals LLC | K04650-5g |
4-chloro-2-(methylsulfonyl)thieno[2,3-d]pyrimidine |
598298-11-4 | 95% | 5g |
$2250 | 2025-02-21 | |
| eNovation Chemicals LLC | K04650-1g |
4-chloro-2-(methylsulfonyl)thieno[2,3-d]pyrimidine |
598298-11-4 | 95% | 1g |
$590 | 2025-03-01 | |
| eNovation Chemicals LLC | K04650-5g |
4-chloro-2-(methylsulfonyl)thieno[2,3-d]pyrimidine |
598298-11-4 | 95% | 5g |
$2250 | 2025-03-01 |
4-chloro-2-(methylsulfonyl)thieno[2,3-d]pyrimidine Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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